Cas no 1506-67-8 (4H-Pyran-4-one,3-hydroxy-6-(hydroxymethyl)-2-methyl-)

4H-Pyran-4-one,3-hydroxy-6-(hydroxymethyl)-2-methyl- structure
1506-67-8 structure
Product Name:4H-Pyran-4-one,3-hydroxy-6-(hydroxymethyl)-2-methyl-
CAS No:1506-67-8
MF:C7H8O4
MW:156.136022567749
CID:148339
PubChem ID:97371
Update Time:2025-04-19

4H-Pyran-4-one,3-hydroxy-6-(hydroxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyran-4-one,3-hydroxy-6-(hydroxymethyl)-2-methyl-
    • 3-hydroxy-6-(hydroxymethyl)-2-methylpyran-4-one
    • 3-hydroxy-6-hydroxymethy-2-methyl-pyran-4(1H)-one
    • 3-hydroxy-6-hydroxymethyl-2-methyl-pyran-4-one
    • 6-Methyl-5-hydroxy-2-hydroxymethyl-4-pyrone
    • 6-Methyl-kojisaeure
    • AC1L3YDO
    • AC1Q6BXL
    • AR-1G2539
    • CTK8D4433
    • NSC118844
    • DTXSID10164581
    • 6-Methylkojic acid
    • SMOQZWPZQZGNRU-UHFFFAOYSA-N
    • SCHEMBL3555239
    • 4H-Pyran-4-one, 3-hydroxy-6-(hydroxymethyl)-2-methyl-
    • UNII-SR14DL0UP5
    • SR14DL0UP5
    • 3-hydroxy-6-(hydroxymethyl)-2-methyl-4h-pyran-4-one
    • SCHEMBL4752758
    • NSC 118844
    • NSC-118844
    • 1506-67-8
    • Inchi: 1S/C7H8O4/c1-4-7(10)6(9)2-5(3-8)11-4/h2,8,10H,3H2,1H3
    • InChI Key: SMOQZWPZQZGNRU-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C=C1CO)=O)O

Computed Properties

  • Exact Mass: 156.04224
  • Monoisotopic Mass: 156.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Density: 1.418
  • Boiling Point: 385.3°C at 760 mmHg
  • Flash Point: 167.4°C
  • Refractive Index: 1.577
  • PSA: 66.76
  • LogP: 0.14610
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